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Compound of Interest

Compound Name: Ethyl 4-ethoxybenzoate

Cat. No.: B1215943 Get Quote

An In-depth Technical Guide on Ethyl 4-ethoxybenzoate: Chemical Properties and Structure

Ethyl 4-ethoxybenzoate is an organic compound classified as a benzoate ester.[1] It serves

as a significant raw material and intermediate in the fields of organic synthesis,

pharmaceuticals, agrochemicals, and dyestuffs.[2][3] This technical guide provides a

comprehensive overview of its chemical properties, structure, and a detailed experimental

protocol for its synthesis.

Chemical Properties
Ethyl 4-ethoxybenzoate is a colorless to light yellow, viscous liquid or oil at room temperature.

[2] It is stable under normal conditions but is incompatible with strong oxidizing agents.[2][4]

The compound is combustible and should be stored in a dry, well-ventilated place at room

temperature.[2][5] It is soluble in organic solvents like chloroform and methanol but is not

miscible or is difficult to mix with water.[2][4][6]

The key quantitative chemical and physical properties of Ethyl 4-ethoxybenzoate are

summarized in the table below for easy reference.
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Property Value References

Molecular Formula C₁₁H₁₄O₃ [2][7]

Molecular Weight 194.23 g/mol [2][7]

CAS Number 23676-09-7 [2][7]

Appearance Colourless viscous liquid/oil [2]

Melting Point 9 °C [2][4][7]

Boiling Point 145-150 °C (at 13 mmHg) [2][4]

Density 1.071 g/cm³ [2][7]

Flash Point 137 °C [2][7]

Refractive Index 1.517 - 1.519 [2][4]

Water Solubility Not miscible or difficult to mix [2][4]

LogP 3.600 [2]

Chemical Structure
Ethyl 4-ethoxybenzoate, also known as 4-Ethoxybenzoic acid ethyl ester, is an aromatic

compound.[7][8] Its structure consists of a central benzene ring that is di-substituted at

positions 1 and 4 (para). The two functional groups attached to the ring are an ethyl ester group

(-COOCH₂CH₃) and an ethoxy group (-OCH₂CH₃).[1][6] This classifies the molecule as a

benzoate ester and a phenol ether.[1]

The presence of these functional groups makes it a versatile intermediate for further chemical

transformations. The ester group can undergo hydrolysis, transesterification, or reduction, while

the aromatic ring can be subject to electrophilic substitution reactions.

Caption: Chemical structure of Ethyl 4-ethoxybenzoate.

Experimental Protocols
Synthesis of Ethyl 4-ethoxybenzoate
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A common method for the synthesis of Ethyl 4-ethoxybenzoate involves the reaction of p-

hydroxybenzoic acid with diethyl sulfate in the presence of a base.[2][9]

Materials:

p-Hydroxybenzoic acid

Diethyl sulfate

Xylene

Sodium hydroxide (NaOH)

Water

Procedure:

Reaction Setup: In a glass flask, combine 15 g (0.108 mol) of p-hydroxybenzoic acid and

54.4 g (0.353 mol) of diethyl sulfate with 75 mL of xylene.[2][9]

Heating: Heat the reaction mixture to 90°C with stirring.[2][9]

pH Adjustment: Monitor the pH of the mixture using a calibrated pH electrode. Prepare a

35% aqueous NaOH solution by dissolving 13.6 g (0.326 mol) of NaOH flakes in 25 mL of

water.[2][9]

Base Addition: Slowly add the 35% NaOH solution dropwise to the reaction mixture over 90

minutes, maintaining the pH in the range of 8-10.[2][9]

Stirring: After the complete addition of the NaOH solution, continue stirring the mixture for an

additional 15 minutes.[2][9]

Work-up: Cool the reaction mixture to room temperature and add 75 mL of water.[2][9]

Phase Separation: Separate the upper organic phase, which contains the product, from the

lower aqueous phase.[2][9]
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Washing: Wash the organic phase sequentially with 75 mL of a 2% aqueous NaOH solution

and then with 75 mL of water.[2][9]

Solvent Removal: Remove the solvent (xylene) from the organic phase by evaporation to

yield the final product, ethyl p-ethoxybenzoate.[2][9]

This protocol has been reported to produce a yield of 97.6% with a purity of 98.6% as

determined by HPLC.[2][9]
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Caption: Workflow for the synthesis of Ethyl 4-ethoxybenzoate.

Safety and Handling
Ethyl 4-ethoxybenzoate is harmful if swallowed.[2][10] It is recommended to wash hands

thoroughly after handling and to not eat, drink, or smoke when using this product.[10][11] In
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case of ingestion, it is advised to rinse the mouth and seek medical attention.[5][10] Standard

personal protective equipment, including gloves and eye protection, should be worn to avoid

contact with skin and eyes.[4][12] For detailed safety information, refer to the product's Safety

Data Sheet (SDS).[5][11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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